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Compound of Interest

Compound Name: Calcium ketoglutarate

Cat. No.: B13838035 Get Quote

For researchers, scientists, and drug development professionals, the quest for interventions

that extend healthy lifespan is a primary focus. Among the promising candidates, calcium
ketoglutarate (CaKG) and rapamycin have emerged as significant subjects of study. This

guide provides an objective, data-driven comparison of their effects on lifespan, drawing from

key experimental findings.

Both CaKG, a crucial intermediate in the Krebs cycle, and rapamycin, a macrolide compound,

have demonstrated the ability to extend lifespan in various model organisms. However, they

operate through distinct and overlapping mechanisms, presenting different profiles of benefits

and potential drawbacks. This analysis will delve into the quantitative data on lifespan

extension, detail the experimental methodologies employed in pivotal studies, and visualize the

underlying signaling pathways.

Quantitative Data Summary
The following tables summarize the lifespan and healthspan effects of Calcium Ketoglutarate
and Rapamycin as observed in key preclinical studies.

Table 1: Lifespan Extension in Animal Models
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Compound
Model
Organism

Sex
Median
Lifespan
Increase

Maximum
Lifespan
Increase

Study
Reference

Calcium α-

Ketoglutarate

C57BL/6

mice
Female

10.5% -

16.6%
8% - 19.7%

Asadi

Shahmirzadi

et al., 2020[1]

C57BL/6

mice
Male

Not

statistically

significant

Not

statistically

significant

Asadi

Shahmirzadi

et al., 2020[1]

C. elegans Mixed ~50% -
Chin et al.,

2014[2]

D.

melanogaster
Female Up to 15% -

Su et al.,

2019[3]

Rapamycin

Genetically

heterogeneou

s mice

Male &

Female

9% (Male),

14%

(Female)

Yes
Harrison et

al., 2009[4][5]

C57BL/6J

mice
Male 23% Yes

Miller et al.,

2014[6]

C57BL/6J

mice
Female 26% Yes

Miller et al.,

2014[6]

Table 2: Healthspan and Age-Related Phenotypes
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Compound
Key Healthspan
Improvements

Study Reference

Calcium α-Ketoglutarate

Reduced frailty in mice (41% in

males, 46% in females),

decreased severity of age-

related conditions such as fur

loss, dermatitis, and kyphosis.

[1][2]

Asadi Shahmirzadi et al.,

2020[1]

Improved bone mass and

regeneration in aged mice.[7]
-

Rapamycin

Ameliorated age-related

declines in cognitive and

physical function, prevented

hearing loss and arterial

dysfunction, and rejuvenated

the hearts of aged mice.[8]

Various studies[8]

Reduced cancer incidence.[8]

[9]
-

Signaling Pathways and Mechanisms of Action
Rapamycin is a well-established and specific inhibitor of the mechanistic Target of Rapamycin

(mTOR) pathway, a central regulator of cell growth, proliferation, and metabolism.[10][11] By

inhibiting mTOR Complex 1 (mTORC1), rapamycin mimics a state of dietary restriction, a

known pro-longevity intervention.[4][11]

Calcium ketoglutarate's mechanisms are more diverse. As a key metabolite, its levels decline

with age.[12][13] Supplementation is believed to restore youthful metabolic function. CaKG can

inhibit ATP synthase and, consequently, the mTOR pathway, similar to dietary restriction.[3][4]

Furthermore, it plays a role in epigenetic regulation by acting as a cofactor for enzymes

involved in DNA demethylation and has roles in collagen synthesis and ammonia detoxification.

[4][14] CaKG has also been shown to reduce chronic inflammation by inducing the anti-

inflammatory cytokine IL-10.[15]
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Start:
Select Model Organism

(e.g., C57BL/6 mice)

Allocate to Groups:
- Control (Standard Diet)

- Treatment (Diet + Compound)

Initiate Treatment at
Specified Age

(e.g., 18 months)

Longitudinal Monitoring:
- Daily Health Checks

- Regular Frailty Assessments
- Body Weight Measurement

Record Lifespan
(Date of Natural Death)

Healthspan Analysis:
- Necropsy

- Histopathology
- Biomarker Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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